Cas no 518-51-4 (Phenolphthalein Disodium Salt (>90%))

Phenolphthalein Disodium Salt (>90%) Properties

Names and Identifiers

• phenolphthalein disodium salt
• Phenolphthalein Disodium Salt (Water soluble)
• PHENOLPHTHALEIN SODIUM SALT (WATER SOLUBLE)
• SCHEMBL951289
• D91897
• 518-51-4
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxyphenyl)-, disodium salt
• Phenolphthalein Disodium Salt (>90%)
• disodium;4-[1-(4-oxidophenyl)-3-oxo-2-benzofuran-1-yl]phenolate
• Sodium 4,4'-(3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)diphenolate
• DTXSID3060162
• GCZXTTJWUAJLNQ-UHFFFAOYSA-L
• +Expand

• MDL： MFCD00051414
• InChIKey： HAWFSFZXNWBZRU-UHFFFAOYSA-LCopyCopied
• Inchi： InChI=1S/C20H14O4.2Na/c21-15-9-5-13(6-10-15)19(14-7-11-16(22)12-8-14)17-3-1-2-4-18(17)20(23)24;;/h1-12,21H,(H,23,24);;/q;2*+1/p-2CopyCopied
• SMILES： c1ccc(c(c1)C(=C2C=CC(=O)C=C2)c3ccc(cc3)[O-])C(=O)[O-].[Na+].[Na+]CopyCopied

Computed Properties

• Exact Mass: 362.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 362.053098
• Heavy Atom Count: 24
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: -1
• Topological Polar Surface Area: 72.4

Experimental Properties

• LogP: 2.69090
• PSA: 80.26000
• Boiling Point: 595.8°C at 760 mmHg
• Melting Point: >250°C
• Flash Point: 328.1°C
• Solubility: Solubility Soluble in water, ethanol
• Color/Form: Not determined
• pka: 9.1(at 25℃)
• λmax: 553nm
• PH: Colorless (8.0) to pink (10.0)
• Density: No data available

Phenolphthalein Disodium Salt (>90%) Security Information

• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：warning

Phenolphthalein Disodium Salt (>90%) Customs Data

• HS CODE：29322985